4-(2,6-dimethylphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 4-(2,6-dimethylphenyl)-3-methyl-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C11H13N3O/c1-7-5-4-6-8(2)10(7)14-9(3)12-13-11(14)15/h4-6H,1-3H3,(H,13,15)
• InChI Key: RKWRPABFNMDFKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N2C(=NNC2=O)C
• Molecular Formula: C11H13N3O
• DSSTOX Substance ID: DTXSID20976152
• Molecular Weight: 203.24 g/mol
• CAS RN: 6071-12-1

Description

4-(2,6-dimethylphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one, also known as DMPT, is a chemical compound that has been extensively studied for its potential applications in various fields. DMPT is a synthetic compound that belongs to the class of triazoles and is known for its unique properties that make it useful in many scientific studies.

Mechanism of Action

The mechanism of action of 4-(2,6-dimethylphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one is not fully understood, but it is believed to act as a modulator of the microbial community in the gut of animals. 4-(2,6-dimethylphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one has been shown to increase the population of beneficial bacteria, such as Lactobacillus and Bifidobacterium, while reducing the population of harmful bacteria, such as Escherichia coli and Salmonella.
Biochemical and Physiological Effects
4-(2,6-dimethylphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one has been shown to have various biochemical and physiological effects on animals, including increased feed intake, improved nutrient utilization, and enhanced immune function. 4-(2,6-dimethylphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one has also been shown to reduce the production of harmful gases, such as ammonia and hydrogen sulfide, in animal waste, which can improve the air quality in animal facilities.

Advantages and Limitations for Lab Experiments

4-(2,6-dimethylphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one has several advantages for use in lab experiments, including its stability, low toxicity, and ease of use. However, 4-(2,6-dimethylphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one has some limitations, including its high cost and limited availability, which can make it difficult to use in large-scale experiments.

Future Directions

There are several potential future directions for research on 4-(2,6-dimethylphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one. One area of interest is the development of new synthesis methods that are more cost-effective and environmentally friendly. Another area of interest is the investigation of the effects of 4-(2,6-dimethylphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one on the gut microbiota of humans, as well as its potential therapeutic applications in human health. Additionally, further research is needed to fully understand the mechanism of action of 4-(2,6-dimethylphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one and its effects on animal growth and development.

Synthesis Methods

4-(2,6-dimethylphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one is synthesized by a reaction of 2,6-dimethylphenylhydrazine with methyl acrylate in the presence of a catalyst. The resulting compound is then treated with sodium hydroxide to obtain 4-(2,6-dimethylphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one in high yield.

Scientific Research Applications

4-(2,6-dimethylphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one has been extensively studied for its potential applications in various fields, including agriculture, animal husbandry, and pharmaceuticals. In agriculture, 4-(2,6-dimethylphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one has been shown to enhance the growth and development of crops by increasing the uptake of nutrients and improving the efficiency of photosynthesis. In animal husbandry, 4-(2,6-dimethylphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one has been shown to improve the growth performance and feed efficiency of livestock, as well as reduce the environmental impact of animal waste.